2-[(3-ethyl-4-oxo-7-phenyl-4,5-dihydro-3H-pyrrolo[3,2-d]pyrimidin-2-yl)sulfanyl]-N-(5-fluoro-2-methylphenyl)acetamide

• IUPAC Name: 2-[(3-ethyl-4-oxo-7-phenyl-5H-pyrrolo[3,2-d]pyrimidin-2-yl)sulfanyl]-N-(5-fluoro-2-methylphenyl)acetamide
• InChI: InChI=1S/C23H21FN4O2S/c1-3-28-22(30)21-20(17(12-25-21)15-7-5-4-6-8-15)27-23(28)31-13-19(29)26-18-11-16(24)10-9-14(18)2/h4-12,25H,3,13H2,1-2H3,(H,26,29)
• InChI Key: BEEAPKWVAORPDZ-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=O)C2=C(C(=CN2)C3=CC=CC=C3)N=C1SCC(=O)NC4=C(C=CC(=C4)F)C
• Molecular Formula: C23H21FN4O2S
• Molecular Weight: 436.5 g/mol

Description

2-[(3-ethyl-4-oxo-7-phenyl-4,5-dihydro-3H-pyrrolo[3,2-d]pyrimidin-2-yl)sulfanyl]-N-(5-fluoro-2-methylphenyl)acetamide is a useful research compound. Its molecular formula is C23H21FN4O2S and its molecular weight is 436.51. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Design for Antifolate Inhibition The design and synthesis of related compounds have shown potential as antifolate inhibitors, targeting dihydrofolate reductase (DHFR), an enzyme critical for DNA synthesis in cancer cells. For instance, a study by Gangjee et al. (2007) described the synthesis of classical and nonclassical analogues of antifolates, demonstrating excellent inhibition of human DHFR and potent antitumor activity in several tumor cell lines in culture. This research underscores the potential of such compounds in the development of new anticancer agents [Gangjee, Zeng, Talreja, McGuire, Kisliuk, & Queener, 2007].

Quantum Chemical Insights and Antiviral Potential Another study provided a detailed quantum chemical analysis of a novel antiviral active molecule structurally related to the compound . The study highlighted the molecule's potential antiviral efficacy against SARS-CoV-2, underlined by molecular docking studies showing significant binding energy. This suggests a promising direction for the development of new antiviral drugs, especially in the context of COVID-19 [Mary, Siddique, Pradhan, Jayaprakash, & James, 2020].

Crystal Structure Analysis for Drug Design Crystal structure analyses of similar compounds have provided insights into the molecular conformation and potential interactions with biological targets. Such studies are crucial for understanding how these compounds interact at the molecular level, aiding in the design of more effective drugs [Subasri, Timiri, Barji, Jayaprakash, Vijayan, & Velmurugan, 2016].

Antitumor Activities of Related Compounds Research into compounds with similar structures has also explored their antitumor activities. A study by Jing (2011) synthesized derivatives with potential selective antitumor activities, indicating the therapeutic promise of these molecules in oncology [Jing, 2011].